Cas no 98588-81-9 (2-(3,5-dichloro-4-methoxy-phenyl)acetonitrile)

• Product Name: 2-(3,5-dichloro-4-methoxy-phenyl)acetonitrile
• CAS No: 98588-81-9
• MF: C₉H₇Cl₂NO
• MW: 216.063980340958
• CID: 1990928
• PubChem ID: 24972924
• Update Time: 2025-04-21

2-(3,5-dichloro-4-methoxy-phenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-dichloro-4-methoxy-phenyl)acetonitrile
• LogP
• 2-(3,5-dichloro-4-methoxyphenyl)acetonitrile
• 98588-81-9
• (3,5-dichloro-4-methoxyphenyl)acetonitrile
• SCHEMBL9953950
• DTXSID10648159

• Inchi： 1S/C9H7Cl2NO/c1-13-9-7(10)4-6(2-3-12)5-8(9)11/h4-5H,2H2,1H3
• InChI Key： UIYVHMGECOSPEX-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(CC#N)C=1)Cl)OC

Computed Properties

• Exact Mass: 214.99
• Monoisotopic Mass: 214.99
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33A^2
• XLogP3: 2.8

Experimental Properties

• Density: 1.321
• Boiling Point: 325.8°C at 760 mmHg
• Flash Point: 150.8°C
• Refractive Index: 1.551